Cas no 79869-74-2 (N,N'-dibenzyl-1-phenylethane-1,2-diamine)

N,N'-dibenzyl-1-phenylethane-1,2-diamine structure
79869-74-2 structure
Product name:N,N'-dibenzyl-1-phenylethane-1,2-diamine
CAS No:79869-74-2
MF:C22H24N2
MW:316.439365386963
CID:984920
PubChem ID:284840

N,N'-dibenzyl-1-phenylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • NSC-141134
    • NSC141134
    • NSC143253
    • NSC-143253
    • 79869-74-2
    • N,N-DIBENZYL-1-PHENYL-ETHANE-1,2-DIAMINE
    • DS-002057
    • N,N'-dibenzyl-1-phenylethane-1,2-diamine
    • Inchi: InChI=1S/C22H24N2/c1-4-10-19(11-5-1)16-23-18-22(21-14-8-3-9-15-21)24-17-20-12-6-2-7-13-20/h1-15,22-24H,16-18H2
    • InChI Key: PMEZXKXUCLALIY-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CNCC(C2=CC=CC=C2)NCC3=CC=CC=C3

Computed Properties

  • Exact Mass: 316.193948774g/mol
  • Monoisotopic Mass: 316.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 24.1Ų

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